Cas no 2225172-93-8 ((2-cyclopentylpyridin-4-yl)boronic acid)

• Product Name: (2-cyclopentylpyridin-4-yl)boronic acid
• CAS No: 2225172-93-8
• MF: C₁₀H₁₄BNO₂
• MW: 191.03
• CID: 5144433
• PubChem ID: 45785601
• Update Time: 2025-08-02

(2-cyclopentylpyridin-4-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (2-cyclopentylpyridin-4-yl)boronic acid
• AKOS006308266
• 2225172-93-8

• Inchi： 1S/C10H14BNO2/c13-11(14)9-5-6-12-10(7-9)8-3-1-2-4-8/h5-8,13-14H,1-4H2
• InChI Key： KPKACDOQVUFURF-UHFFFAOYSA-N
• SMILES： C1(C2CCCC2)=NC=CC(B(O)O)=C1

Computed Properties

• Exact Mass: 191.1117589g/mol
• Monoisotopic Mass: 191.1117589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.4Ų

Additional information on (2-cyclopentylpyridin-4-yl)boronic acid

Introduction to (2-cyclopentylpyridin-4-yl)boronic Acid (CAS No. 2225172-93-8)

(2-cyclopentylpyridin-4-yl)boronic acid is a specialized organoboron compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. With the CAS number 2225172-93-8, this compound represents a critical intermediate in the development of novel therapeutic agents. Its unique structural features, combining a cyclopentyl group with a pyridine ring and a boronic acid functional group, make it a versatile building block for various synthetic applications.

The significance of (2-cyclopentylpyridin-4-yl)boronic acid lies in its utility as a key precursor in Suzuki-Miyaura cross-coupling reactions, which are fundamental to modern organic synthesis. These reactions enable the formation of carbon-carbon bonds, facilitating the construction of complex molecular architectures essential for drug design. The boronic acid moiety, in particular, plays a pivotal role in these transformations due to its high reactivity and compatibility with palladium catalysts.

Recent advancements in medicinal chemistry have highlighted the potential of (2-cyclopentylpyridin-4-yl)boronic acid in the development of small-molecule inhibitors targeting various biological pathways. For instance, studies have demonstrated its effectiveness in generating derivatives that interact with enzymes involved in cancer metabolism and signal transduction. The cyclopentyl group contributes to the compound's binding affinity by providing steric hindrance and hydrophobic interactions, while the pyridine ring enhances solubility and metabolic stability.

In clinical trials, compounds derived from (2-cyclopentylpyridin-4-yl)boronic acid have shown promise in preclinical models for treating neurological disorders. The boronic acid functional group allows for further modifications, enabling researchers to fine-tune pharmacokinetic properties such as bioavailability and half-life. This flexibility is crucial for optimizing drug candidates for human use.

The synthesis of (2-cyclopentylpyridin-4-yl)boronic acid involves multi-step organic reactions, often starting from readily available pyridine derivatives. Advanced synthetic methodologies, including flow chemistry and catalytic hydrogenation, have improved yield and purity, making large-scale production more feasible. These techniques align with the growing demand for sustainable and efficient synthetic routes in pharmaceutical manufacturing.

The role of computational chemistry in designing derivatives of (2-cyclopentylpyridin-4-yl)boronic acid cannot be overstated. Molecular modeling tools help predict binding affinities and optimize lead compounds before experimental validation. This integration of computational methods with traditional synthetic approaches accelerates the drug discovery process significantly.

Ethical considerations in pharmaceutical research also emphasize the importance of responsible handling and disposal of chemical intermediates like (2-cyclopentylpyridin-4-yl)boronic acid. Ensuring environmental safety and compliance with regulatory standards are paramount to sustainable drug development practices.

The future prospects for (2-cyclopentylpyridin-4-yl)boronic acid include its application in next-generation therapeutics, such as targeted cancer therapies and personalized medicine approaches. Ongoing research aims to expand its utility by exploring novel synthetic pathways and expanding its scope in medicinal chemistry applications.